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Compound of Interest

Compound Name: Methyl nonadecanoate

Cat. No.: B154468 Get Quote

For scientists and researchers in drug development and analytical chemistry, the accuracy and

reliability of analytical standards are paramount. Methyl nonadecanoate, a saturated fatty acid

methyl ester, is widely used as an internal standard in chromatographic analysis, particularly for

the quantification of fatty acid methyl esters (FAMEs). The selection of a high-quality certified

reference material (CRM) is a critical step in ensuring the validity of experimental results. This

guide provides an objective comparison of commercially available methyl nonadecanoate
CRMs to assist researchers in making an informed decision.

Comparison of Commercially Available Methyl
Nonadecanoate CRMs
The selection of a suitable CRM involves careful consideration of its certified purity, associated

uncertainty, and the accreditation of the supplier. The following table summarizes the key

quantitative data for methyl nonadecanoate CRMs from various suppliers. It is important to

note that while several suppliers offer this CRM, obtaining complete certification details for all

products can be challenging. The information below is based on publicly available data and

Certificates of Analysis (CoA).
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Supplier
Product
Code

Certified
Purity (%)

Uncertainty
(%)

Format
ISO 17034
Accredited

CPAChem SB22690.5G 99.63[1] ± 0.42[1] Neat Solid Yes[2]

AccuStandar

d
SFA-013N

Data not

available

from CoA

Data not

available

from CoA

Neat Solid Yes

Sigma-

Aldrich

(Supelco)

74208

Data not

available

from CoA

Data not

available

from CoA

Neat Solid

Information

not readily

available

Cayman

Chemical
20607

Data not

available

from CoA

Data not

available

from CoA

Neat Solid Yes[3][4]

Larodan 20-1900 >99 (Typical) Not specified Neat Solid

Information

not readily

available

Nu-Chek

Prep
GLC-463

>99 (Purity

Guarantee)[5]
Not specified Neat Solid No

Note: "Data not available from CoA" indicates that a publicly accessible Certificate of Analysis

with the certified value and uncertainty was not found during the literature search. Researchers

are strongly encouraged to request the latest CoA from the supplier before purchase.

Performance and Application Considerations
The primary role of a methyl nonadecanoate CRM is to serve as an internal standard in

quantitative analysis. Its performance is directly linked to its certified purity and the reliability of

the associated uncertainty. A lower uncertainty in the certified value contributes to a lower

overall uncertainty in the final analytical result.

Key Performance Aspects:

Traceability and Certification: CRMs produced under ISO 17034 accreditation offer the

highest level of quality assurance. This accreditation ensures that the entire process of
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material production, characterization, and certification adheres to strict international

standards.[6]

Purity and Homogeneity: A high-purity CRM minimizes the risk of interfering peaks in the

chromatogram. Homogeneity ensures that each unit of the CRM has the same concentration

of the analyte.

Stability: The stability of the CRM is crucial for its shelf-life and ensures that the certified

value remains valid over time. Information on stability is typically provided in the CoA.

While direct comparative studies on the performance of methyl nonadecanoate CRMs from

different suppliers are not readily available in the public domain, a CRM with a comprehensive

Certificate of Analysis, including the certified value, uncertainty, and traceability statement, is

indicative of a high-quality product.

Experimental Protocols for Purity Assessment
The purity of methyl nonadecanoate CRMs is typically determined by gas chromatography

with flame ionization detection (GC-FID). The following is a generalized experimental protocol

based on established methods for FAME analysis.

Protocol: Purity Determination of Methyl Nonadecanoate by GC-FID

1. Instrumentation:

Gas chromatograph equipped with a flame ionization detector (FID).
Capillary column suitable for FAME analysis (e.g., a polar stationary phase like
biscyanopropyl polysiloxane).

2. Reagents and Materials:

High-purity solvent for sample dissolution (e.g., hexane or isooctane).
The methyl nonadecanoate CRM to be analyzed.

3. Sample Preparation:

Accurately weigh a suitable amount of the methyl nonadecanoate CRM.
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Dissolve the weighed material in a known volume of the chosen solvent to prepare a stock
solution of known concentration.
Prepare a series of working standards by diluting the stock solution.

4. GC-FID Conditions (Example):

Injector Temperature: 250 °C
Detector Temperature: 280 °C
Oven Temperature Program: 140 °C (hold for 5 min), ramp to 240 °C at 4 °C/min, hold for 10
min.
Carrier Gas: Helium at a constant flow rate.
Injection Volume: 1 µL (split or splitless injection).

5. Data Analysis:

The purity is determined by the area percent method, where the area of the methyl
nonadecanoate peak is divided by the total area of all peaks in the chromatogram.
Corrections for response factors of impurities may be applied for higher accuracy.

This protocol provides a general framework. For specific applications, the method should be

validated according to internal quality procedures and relevant regulatory guidelines.

Visualizing the CRM Selection Workflow
The process of selecting an appropriate certified reference material can be visualized as a

logical workflow. The following diagram, generated using Graphviz, illustrates the key decision

points for a researcher.
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Workflow for Selecting a Methyl Nonadecanoate CRM

Define Analytical Requirement
(e.g., Internal Standard for GC-FID)

Identify Potential Suppliers of
Methyl Nonadecanoate CRMs

Request and Review
Certificates of Analysis (CoAs)

ISO 17034 Accredited? Compare Certified Purity
and Uncertainty

High-Quality CRM:
Proceed with purchase

Yes
Acceptable Alternative:

Assess traceability and uncertainty

No

Re-evaluate Supplier or
Accept Higher Risk

Evaluate Supplier Reputation
and Technical Support

Click to download full resolution via product page

Workflow for selecting a methyl nonadecanoate CRM.

Signaling Pathway for Analytical Method Validation
The use of a certified reference material is a cornerstone of analytical method validation. The

following diagram illustrates the role of a CRM in the validation pathway.
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Role of CRM in Analytical Method Validation

Method Validation Parameters

Accuracy

Validated Analytical Method

Precision
(Repeatability & Intermediate Precision) SpecificityLinearity & Range Limit of Detection (LOD) &

Limit of Quantitation (LOQ)

Certified Reference Material
(Methyl Nonadecanoate)

Analytical Method
(e.g., GC-FID for FAMEs)

Click to download full resolution via product page

The central role of a CRM in establishing method validity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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